N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide

• IUPAC Name: N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide
• InChI: InChI=1S/C15H11Cl3INO2/c1-8-4-9(16)5-12(18)15(8)22-7-14(21)20-13-3-2-10(19)6-11(13)17/h2-6H,7H2,1H3,(H,20,21)
• InChI Key: JPKCEVSJSQLPOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCC(=O)NC2=C(C=C(C=C2)I)Cl)Cl)Cl
• Molecular Formula: C15H11Cl3INO2
• Molecular Weight: 470.5 g/mol

Description

N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide, also known as CI994, is a small molecule inhibitor that has been extensively studied for its potential in cancer therapy.

Mechanism of Action

N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide is a histone deacetylase (HDAC) inhibitor, which means it prevents the removal of acetyl groups from histone proteins. This leads to the accumulation of acetylated histones, which in turn leads to changes in gene expression. Specifically, N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide has been shown to induce the expression of genes involved in cell cycle arrest, apoptosis, and differentiation.
Biochemical and Physiological Effects:
N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide has been shown to induce cell cycle arrest and apoptosis in cancer cells through the upregulation of p21 and Bax, respectively. It has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, through the downregulation of vascular endothelial growth factor (VEGF).

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide in lab experiments is its ability to enhance the effect of other chemotherapeutic agents. This makes it a potential candidate for combination therapy. However, one limitation is its relatively low potency compared to other HDAC inhibitors.

Future Directions

Include the development of more potent HDAC inhibitors and investigation of its potential in combination with immunotherapy and in other diseases.

Synthesis Methods

N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide can be synthesized through a multi-step process involving the reaction of 2-chloro-4-iodophenol with 2,4-dichloro-6-methylphenol in the presence of a base, followed by acetylation with acetic anhydride and N-hydroxysuccinimide. The final product is obtained through purification using column chromatography.

Scientific Research Applications

N-(2-chloro-4-iodophenyl)-2-(2,4-dichloro-6-methylphenoxy)acetamide has been extensively studied for its potential in cancer therapy. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, prostate, and colon cancer. It has also been shown to enhance the effect of other chemotherapeutic agents, such as cisplatin and doxorubicin.